Cas no 537715-76-7 ([1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-
• CAS No: 537715-76-7
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1585541
• Update Time: 2024-09-11

[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-

• Inchi： 1S/C16H14O3/c1-10-3-5-12(6-4-10)14-8-7-13(11(2)17)9-15(14)16(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： ZPSJDFVLTZHWDA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=C(C(C)=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 254.09432

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 421.0±33.0 °C(Predicted)
• PSA: 54.37
• pka: 3.55±0.36(Predicted)